Cas no 2680816-09-3 (5-Acetamido-6-methylheptanoic acid)

• Product Name: 5-Acetamido-6-methylheptanoic acid
• CAS No: 2680816-09-3
• MF: C₁₀H₁₉NO₃
• MW: 201.262763261795
• CID: 5653063
• PubChem ID: 165938424
• Update Time: 2025-06-09

5-Acetamido-6-methylheptanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28272439
• 2680816-09-3
• 5-acetamido-6-methylheptanoic acid
• 5-Acetamido-6-methylheptanoic acid

• Inchi： 1S/C10H19NO3/c1-7(2)9(11-8(3)12)5-4-6-10(13)14/h7,9H,4-6H2,1-3H3,(H,11,12)(H,13,14)
• InChI Key： UDQJHRYGUHYLOM-UHFFFAOYSA-N
• SMILES： O=C(C)NC(CCCC(=O)O)C(C)C

Computed Properties

• Exact Mass: 201.13649347g/mol
• Monoisotopic Mass: 201.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 66.4Ų

Additional information on 5-Acetamido-6-methylheptanoic acid

Comprehensive Overview of 5-Acetamido-6-methylheptanoic acid (CAS No. 2680816-09-3): Properties, Applications, and Research Insights

5-Acetamido-6-methylheptanoic acid (CAS No. 2680816-09-3) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features. This N-acetylated amino acid derivative is characterized by a branched alkyl chain and a carboxyl functional group, making it a valuable intermediate in synthetic chemistry. The compound's molecular formula, C₁₀H₁₉NO₃, and its methylheptanoic acid backbone contribute to its solubility profile, which is a critical factor in drug formulation development.

Recent studies highlight the role of 5-Acetamido-6-methylheptanoic acid in modulating metabolic pathways, particularly in the context of lipid metabolism and enzyme inhibition. Researchers are exploring its potential as a building block for peptide mimetics, a hot topic in drug discovery for targeting protein-protein interactions. The compound's chiral center at the 6-position also makes it relevant to asymmetric synthesis, aligning with the growing demand for enantioselective catalysts in green chemistry.

From an industrial perspective, CAS 2680816-09-3 is being investigated for its compatibility with biodegradable polymers, addressing the global push for sustainable materials. Its acetamido functional group enables hydrogen bonding, which could enhance material properties in biomedical applications like drug delivery systems – a frequently searched topic in AI-driven material science databases. Analytical techniques such as HPLC purification and NMR characterization are essential for quality control, as purity thresholds directly impact its performance in sensitive applications.

The compound's stability under physiological pH conditions has spurred interest in its prodrug potential, especially for improving bioavailability of carboxylic acid-containing therapeutics. This aligns with frequent search queries about oral drug absorption enhancement strategies. Furthermore, computational chemists are modeling its molecular docking properties to predict interactions with biological targets, leveraging AI-powered drug design tools that dominate current research trends.

In the context of nutraceutical research, derivatives of 5-Acetamido-6-methylheptanoic acid show promise as metabolic regulators, coinciding with increased public interest in precision nutrition. The compound's structural similarity to endogenous metabolites positions it as a candidate for biomarker development in diagnostic applications. Safety evaluations indicate favorable toxicological profiles at research concentrations, though comprehensive ADME studies (Absorption, Distribution, Metabolism, Excretion) remain an active area of investigation.

Supply chain considerations for CAS 2680816-09-3 emphasize the need for GMP-compliant synthesis to meet pharmaceutical standards. The compound's storage stability in anhydrous conditions and protection from light are frequently addressed in technical documentation, responding to common laboratory handling questions. As regulatory agencies increase scrutiny on impurity profiling, advanced analytical methods like LC-MS are becoming crucial for batch certification.

Emerging applications in cosmeceutical formulations leverage the compound's potential skin-barrier modulating properties, tapping into the booming dermocosmetic market. Its methyl branching may influence stratum corneum permeability, a key parameter in transdermal delivery systems. This interdisciplinary relevance makes 5-Acetamido-6-methylheptanoic acid a compound of interest across multiple research domains, from medicinal chemistry to materials science.